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Compound of Interest

Compound Name: Pyrintegrin

Cat. No.: B610361

Pyrintegrin: A Comparative Analysis of its
Podocyte-Protective Effects

Pyrintegrin, a small molecule agonist of 31-integrin, has emerged as a promising agent for
protecting podocytes, the specialized cells of the kidney glomerulus essential for proper
filtration. This guide provides a comparative analysis of Pyrintegrin's efficacy against other
agents, supported by experimental data, detailed methodologies, and visual representations of
its mechanism of action and experimental workflows.

Comparative Efficacy of Pyrintegrin

Pyrintegrin has demonstrated significant protective effects on podocytes in various in vitro and
in vivo models of injury. Its performance has been notably compared with dexamethasone, a
commonly used glucocorticoid in the treatment of glomerular diseases.
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Signaling Pathway and Mechanism of Action

Pyrintegrin exerts its protective effects by activating 31-integrin, a crucial protein for podocyte
adhesion to the glomerular basement membrane (GBM). This activation helps maintain the
structural integrity of podocytes and counteracts the damaging effects of injurious stimuli.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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